4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide

• IUPAC Name: 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide
• InChI: InChI=1S/C13H10F2N2O/c1-8-6-9(14)2-3-10(8)13(18)17-12-4-5-16-7-11(12)15/h2-7H,1H3,(H,16,17,18)
• InChI Key: JLJGPVVCGKBYIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(=O)NC2=C(C=NC=C2)F
• Molecular Formula: C13H10F2N2O
• Molecular Weight: 248.23 g/mol

Description

4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a potent inhibitor of the enzyme PARP-1, which is involved in DNA repair, making it a promising candidate for cancer therapy.

Scientific Research Applications

4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide has been extensively studied for its potential applications in cancer therapy. PARP-1 inhibitors have been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. The compound has also been investigated for its potential use in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as well as in inflammation and autoimmune disorders.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide involves the inhibition of PARP-1, which is involved in DNA repair. By inhibiting this enzyme, the compound can induce DNA damage and cell death in cancer cells, while sparing normal cells. This selective toxicity makes it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide have been extensively studied. The compound has been shown to induce DNA damage and cell death in cancer cells, while sparing normal cells. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. In addition, the compound has been investigated for its potential use in neurodegenerative diseases and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide in lab experiments include its high potency and selectivity for PARP-1 inhibition, as well as its suitability for in vitro and in vivo studies. However, the compound has some limitations, including its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for research on 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide. One direction is to investigate its potential use in combination with other cancer therapies, such as immunotherapy. Another direction is to optimize the compound's pharmacokinetic properties to improve its efficacy and reduce its toxicity. Additionally, further research is needed to explore the compound's potential use in neurodegenerative diseases and inflammation. Overall, 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide holds great promise for a wide range of scientific research applications.

Synthesis Methods

The synthesis of 4-fluoro-N-(3-fluoropyridin-4-yl)-2-methylbenzamide involves several steps, starting with the reaction of 4-fluoro-3-nitrobenzoic acid with 3-fluoropyridine. The resulting product is then reduced to the corresponding amine, which is subsequently coupled with 2-methylbenzoic acid to yield the final product. The synthesis method has been optimized to yield high purity and high yield of the compound, making it suitable for research purposes.